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Compound of Interest

Compound Name: Boc-His(Boc)-OH

Cat. No.: B558304 Get Quote

Essential Safety and Handling Guide for Boc-
His(Boc)-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Nα,Nτ-di-Boc-L-histidine (Boc-His(Boc)-OH). Adherence to these protocols is essential for

ensuring laboratory safety and regulatory compliance. Given the potential hazards associated

with this compound, a cautious and well-documented approach is mandatory.

Hazard Summary
Boc-His(Boc)-OH is a protected amino acid derivative. While specific toxicological data is

limited, aggregated information from various sources indicates significant potential hazards.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this substance may be classified with the following hazards[1]:

Carcinogenicity: May cause cancer.

Germ Cell Mutagenicity: May cause genetic defects.

Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs through

prolonged or repeated exposure.
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Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Due to these potential health risks, Boc-His(Boc)-OH must be handled as a hazardous

substance, and all operations should be conducted with appropriate engineering controls and

personal protective equipment.

Quantitative Data Summary
While specific occupational exposure limits (OELs) for Boc-His(Boc)-OH have not been

established by regulatory bodies like OSHA, it is prudent to handle it as a potent compound

and minimize exposure to the lowest practical levels.

Property Value Source(s)

Molecular Formula C₁₆H₂₅N₃O₆ [1]

Molecular Weight 355.39 g/mol [1]

Physical Form Solid, likely a powder.

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H340: May cause

genetic defects.H350: May

cause cancer.H372: Causes

damage to organs through

prolonged or repeated

exposure.

[1]

Storage Temperature Store in a cool, dry place.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the mandatory procedures for the safe handling of Boc-His(Boc)-OH.
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Engineering Controls
Designated Area: All work with Boc-His(Boc)-OH must be conducted in a designated area,

such as a certified chemical fume hood, to minimize inhalation exposure[2]. The area should

be clearly marked with warning signs indicating the presence of a potential carcinogen.

Ventilation: Ensure adequate ventilation to control airborne dust. Local exhaust ventilation is

critical when weighing or transferring the powder.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following PPE

is mandatory when handling Boc-His(Boc)-OH:

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), with consideration

for double-gloving.

To prevent skin contact and

absorption.

Eye Protection

Chemical safety goggles that

provide a complete seal

around the eyes.

To protect against dust

particles and potential

splashes.

Face Protection

A face shield should be worn in

conjunction with safety

goggles, especially when

handling larger quantities.

Provides an additional layer of

protection for the face.

Body Protection
A fully buttoned, long-sleeved

laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved respirator with a

particulate filter is required.

To prevent inhalation of the

powdered chemical, which is a

primary route of exposure.

Handling Protocol
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Preparation: Before starting work, ensure the designated area is clean and uncluttered. All

necessary equipment and waste containers should be placed within the chemical fume hood.

Weighing: Weigh the compound within the fume hood. Use a disposable weighing paper or

boat to avoid contamination of balances.

Dissolving: If preparing a solution, add the solvent to the solid slowly to prevent splashing.

Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent and

dispose of cleaning materials as hazardous waste.

Hygiene: Always wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan: Managing Boc-His(Boc)-OH Waste
Proper disposal of Boc-His(Boc)-OH and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with Boc-His(Boc)-OH, including gloves, weighing

papers, and disposable labware, must be collected in a dedicated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Solutions containing Boc-His(Boc)-OH should be collected in a separate,

sealed, and appropriately labeled hazardous waste container. Do not mix with other solvent

waste streams unless permitted by your institution's environmental health and safety (EHS)

office.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Boc-His(Boc)-OH," and the appropriate hazard pictograms (e.g., health hazard,

exclamation mark).

Storage of Waste
Store waste containers in a designated satellite accumulation area within the laboratory.
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Ensure containers are tightly sealed to prevent leaks or spills.

Segregate from incompatible materials.

Final Disposal
Licensed Waste Disposal: The primary method for the disposal of Boc-His(Boc)-OH waste

is through a licensed and reputable chemical waste disposal company. This ensures that the

waste is handled and disposed of in accordance with all federal, state, and local regulations.

Do Not Dispose Down the Drain: Under no circumstances should Boc-His(Boc)-OH or its

solutions be poured down the drain.

Experimental Workflow Visualization
The following diagram illustrates the procedural flow for the safe handling and disposal of Boc-
His(Boc)-OH in a laboratory setting.
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Safe Handling and Disposal Workflow for Boc-His(Boc)-OH

Preparation

Handling

Cleanup & Decontamination

Waste Disposal

1. Prepare Designated Area
(Chemical Fume Hood)

2. Don Appropriate PPE

3. Weigh Compound

4. Prepare Solution

5. Decontaminate Work Area
and Equipment

6. Doff PPE Correctly

7. Wash Hands Thoroughly

8. Collect Solid & Liquid Waste

9. Label Waste Container

10. Store in Satellite Area

11. Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Boc-His(Boc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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